Cas no 30369-86-9 (1,3,5-Triazin-2-amine,N-[1,1'-biphenyl]-4-yl-4,6-dichloro-)

1,3,5-Triazin-2-amine,N-[1,1'-biphenyl]-4-yl-4,6-dichloro- structure
30369-86-9 structure
Product Name:1,3,5-Triazin-2-amine,N-[1,1'-biphenyl]-4-yl-4,6-dichloro-
CAS No:30369-86-9
MF:C15H10Cl2N4
MW:317.172700405121
CID:307182
PubChem ID:35298
Update Time:2025-04-19

1,3,5-Triazin-2-amine,N-[1,1'-biphenyl]-4-yl-4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2-amine,N-[1,1'-biphenyl]-4-yl-4,6-dichloro-
    • 4,6-dichloro-N-(4-phenylphenyl)-1,3,5-triazin-2-amine
    • SCHEMBL11785940
    • DTXSID30275284
    • AGN-PC-0JKOCA
    • 30369-86-9
    • N-(4-Biphenylyl)-4,6-dichloro-s-triazine-2-amine
    • AKOS012166360
    • Inchi: 1S/C15H10Cl2N4/c16-13-19-14(17)21-15(20-13)18-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,(H,18,19,20,21)
    • InChI Key: XWBYFHVYOKMYCO-UHFFFAOYSA-N
    • SMILES: ClC1N=C(N=C(N=1)NC1C=CC(=CC=1)C1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 316.0285
  • Monoisotopic Mass: 316.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.7A^2
  • XLogP3: 5.4

Experimental Properties

  • Density: 1.413
  • Boiling Point: 533.7°Cat760mmHg
  • Flash Point: 276.6°C
  • Refractive Index: 1.674
  • PSA: 50.7
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